Cas no 2171246-38-9 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid)
5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid
- 5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
- 2171246-38-9
- EN300-1564878
-
- Inchi: 1S/C23H22N4O5/c1-13(21(28)26-20-18(22(29)30)11-24-27(20)2)25-23(31)32-12-19-16-9-5-3-7-14(16)15-8-4-6-10-17(15)19/h3-11,13,19H,12H2,1-2H3,(H,25,31)(H,26,28)(H,29,30)/t13-/m1/s1
- InChI Key: MZNSTBPCDDDBIN-CYBMUJFWSA-N
- SMILES: O(C(N[C@H](C)C(NC1=C(C(=O)O)C=NN1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 434.15901982g/mol
- Monoisotopic Mass: 434.15901982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 123Ų
5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1564878-0.05g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid |
2171246-38-9 | 0.05g |
$2306.0 | 2023-06-04 | ||
| Enamine | EN300-1564878-0.1g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid |
2171246-38-9 | 0.1g |
$2415.0 | 2023-06-04 | ||
| Enamine | EN300-1564878-0.25g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid |
2171246-38-9 | 0.25g |
$2525.0 | 2023-06-04 | ||
| Enamine | EN300-1564878-0.5g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid |
2171246-38-9 | 0.5g |
$2635.0 | 2023-06-04 | ||
| Enamine | EN300-1564878-1.0g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid |
2171246-38-9 | 1g |
$2745.0 | 2023-06-04 | ||
| Enamine | EN300-1564878-2.5g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid |
2171246-38-9 | 2.5g |
$5380.0 | 2023-06-04 | ||
| Enamine | EN300-1564878-5.0g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid |
2171246-38-9 | 5g |
$7961.0 | 2023-06-04 | ||
| Enamine | EN300-1564878-10.0g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid |
2171246-38-9 | 10g |
$11805.0 | 2023-06-04 | ||
| Enamine | EN300-1564878-50mg |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid |
2171246-38-9 | 50mg |
$768.0 | 2023-09-24 | ||
| Enamine | EN300-1564878-100mg |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid |
2171246-38-9 | 100mg |
$804.0 | 2023-09-24 |
5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid
Comprehensive Analysis of 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2171246-38-9)
In the rapidly evolving field of pharmaceutical chemistry, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2171246-38-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrazole-carboxylic acid backbone, is widely utilized in peptide synthesis and drug discovery. Researchers are increasingly focusing on its applications due to its unique properties, such as high stability and compatibility with solid-phase peptide synthesis (SPPS) protocols.
The compound's CAS No. 2171246-38-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for its popularity is its role in the synthesis of bioactive peptides, a topic that has gained traction in recent years due to advancements in targeted therapies. The Fmoc-protected amino acid derivative is particularly valuable for constructing peptide libraries, which are essential for high-throughput screening in drug development. This aligns with current trends in personalized medicine, where precision and efficiency in molecular design are paramount.
From a structural perspective, the presence of the 1-methyl-1H-pyrazole-4-carboxylic acid moiety enhances the compound's versatility. Pyrazole derivatives are known for their broad pharmacological activities, including anti-inflammatory and anticancer properties. This has led to a surge in studies exploring the potential of CAS No. 2171246-38-9 as a building block for novel therapeutics. Additionally, the R-configuration at the amino acid center ensures stereochemical purity, a critical factor in the development of enantioselective drugs.
Another area of interest is the compound's compatibility with green chemistry principles. As sustainability becomes a priority in pharmaceutical manufacturing, researchers are investigating eco-friendly synthesis routes for 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid. Recent publications highlight its use in solvent-free or low-waste processes, addressing the demand for greener alternatives in peptide production. This aspect resonates with the global push for environmentally responsible practices in the chemical industry.
In conclusion, CAS No. 2171246-38-9 represents a pivotal compound in modern medicinal chemistry. Its multifaceted applications—from peptide synthesis to drug discovery—make it a subject of ongoing research. As the scientific community continues to explore its potential, this molecule is poised to play a crucial role in the development of next-generation therapeutics. For researchers and industry professionals, understanding its properties and applications is essential for staying at the forefront of innovation.
2171246-38-9 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)